![molecular formula C15H14N2O4S B2843703 N-ethyl-2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-amine CAS No. 342433-34-5](/img/structure/B2843703.png)
N-ethyl-2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-amine
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Description
N-ethyl-2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-amine, also known as EFOA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the oxazole family and has a unique structure that makes it a promising candidate for various research studies.
Scientific Research Applications
Synthesis and Antibacterial, Antiurease, and Antioxidant Activities
The synthesis of ethyl N′-furan-2-carbonylbenzohydrazonate and its subsequent transformation into various derivatives, including 4-amino-3-furan-2-yl-5-phenyl-1,2,4-triazoles, has been demonstrated. These compounds have been evaluated for their antibacterial, antiurease, and antioxidant activities, with some showing effective antiurease and antioxidant properties. This indicates a potential application in developing treatments targeting specific bacterial infections and conditions requiring antioxidant support (Sokmen et al., 2014).
Novel Antiallergic Compounds
Research into the synthesis and antiallergic activity of a series of 4-(arylamino)-2,5-dihydro-2-oxo-N-(trans-2-phenyl-cyclopropyl)furan-3-carboxamides has led to the identification of compounds with potent antiallergic activity. The most active compound in this series showed significant inhibition of the action of serotonin, histamine, and bradykinin, suggesting a new class of antiallergic agents (Georgiev et al., 1987).
Reduction of Nitrofuran Derivatives
A study on the reduction of nitrofuran derivatives has identified the corresponding amine derivatives as major products. This research provides insights into the biochemical reduction pathways of nitrofuran compounds, which could inform the development of therapeutic agents or analytical methods for detecting reduced metabolites of nitrofuran derivatives (Tatsumi et al., 1976).
Synthesis of Perfluoroalkyl-1,2,4-Oxadiazoles
The development of a photochemical methodology for the synthesis of 3-amino- and 3-(N-alkylamino)-5-perfluoroalkyl-1,2,4-oxadiazoles offers potential applications in designing novel compounds with unique chemical properties. These compounds, prepared by irradiation of certain precursors, could be useful in various fields, including material science and drug development (Buscemi et al., 2000).
properties
IUPAC Name |
4-(benzenesulfonyl)-N-ethyl-2-(furan-2-yl)-1,3-oxazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O4S/c1-2-16-14-15(17-13(21-14)12-9-6-10-20-12)22(18,19)11-7-4-3-5-8-11/h3-10,16H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUGFMUJOKFEECV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(N=C(O1)C2=CC=CO2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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